
Vinpocetine N-Oxide discovery and origin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vinpocetine N-Oxide

CAS No.: 109741-24-4

Cat. No.: S1535971

Get Quote

Vinpocetine: Foundational Information

The table below summarizes key technical data on Vinpocetine, which could be relevant for anticipating the

properties or synthesis of its N-oxide derivative.

Property Description

IUPAC Name (3α,16α)-Eburnamenine-14-carboxylic acid ethyl ester [1]

Chemical
Formula

C₂₂H₂₆N₂O₂ [1]

Molecular
Weight

350.462 g·mol⁻¹ [1]

Origin &
Synthesis

Semi-synthetic derivative of vincamine, an alkaloid from Vinca minor (lesser
periwinkle) [2] [3] [1].

Primary
Metabolite

Apovincaminic acid (formed via hydrolysis of the ester group) [2]. The "N-Oxide"
suggests oxidation on a nitrogen atom, a different metabolic pathway.

Aqueous
Solubility

Poor [2]
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Property Description

Analytical
Method (2024)

Electrooxidation on a glassy carbon electrode; irreversible oxidation peak at +1.0
V (vs. Ag/AgCl); method applicable to pharmaceutical formulations [4].

Experimental Protocol for Vinpocetine Analysis

While a protocol for Vinpocetine N-Oxide is unavailable, a recent study details a modern electrochemical

method for Vinpocetine analysis, which could be adapted [4].

Sensing Platform: Modification-free Glassy Carbon Electrode (GCE).

Technique: Cyclic Voltammetry (CV) and Differential Pulse Voltammetry (DPV).
Supporting Electrolyte: Optimized phosphate buffer.

Key Findings:
An irreversible oxidation peak was observed at +1.0 V (vs. Ag/AgCl).
The electrochemical reaction was pH-dependent, indicating proton involvement.
Density Functional Theory (DFT) was used to optimize molecular geometry and calculate

Fukui functions, helping to elucidate the electrooxidation mechanism.
Analytical Performance:

Linear Range: 0.20 to 12.8 mg L⁻¹
Theoretical LOD: 0.07 mg L⁻¹

Validation: The method showed high selectivity against common excipients and yielded recovery
rates of 95.5%. Results showed no significant difference from the standard HPLC-DAD method.

Proposed Research Workflow for a Novel Metabolite

Based on the available information, the following workflow outlines a logical approach to discover and

characterize Vinpocetine N-Oxide. The diagram below visualizes this proposed multi-stage process.
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This workflow proposes a pathway from initial hypothesis to full characterization of Vinpocetine N-Oxide.

Insights and Moving Forward
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The absence of direct data on Vinpocetine N-Oxide in the current literature suggests it may be a novel or

poorly characterized compound. Your research could fill a significant gap. The well-documented anti-

inflammatory effects of Vinpocetine, primarily through IKK inhibition and suppression of the NF-κB

pathway [3], provide a strong rationale to investigate whether an N-oxide metabolite contributes to or

modulates this activity.

To advance your research, I suggest:

Exploring Specialized Databases: Search in-depth in scientific databases like SciFinder, Reaxys, or
PubChem for any pre-existing, obscure references.

Designing Metabolite Studies: The experimental protocol and workflow provided can serve as a
starting point for designing your own metabolism studies to detect and identify this specific

compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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